Cas no 2137519-22-1 (2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide)

• Product Name: 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide
• CAS No: 2137519-22-1
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• CID: 5959650
• PubChem ID: 165455003
• Update Time: 2025-05-24

2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137519-22-1
• 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide
• EN300-715506

• Inchi： 1S/C12H25N3O2/c1-5-12(8-13)9-15(6-7-17-12)10(16)14-11(2,3)4/h5-9,13H2,1-4H3,(H,14,16)
• InChI Key： WDQAJAYFLQAYCG-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC(C)(C)C)=O)CC1(CN)CC

Computed Properties

• Exact Mass: 243.19467705g/mol
• Monoisotopic Mass: 243.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide

Research Brief on 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide (CAS: 2137519-22-1)

Recent studies on the compound 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide (CAS: 2137519-22-1) have highlighted its potential in various therapeutic applications, particularly in the fields of neurology and oncology. This molecule, characterized by its unique morpholine-carboxamide structure, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

One of the key findings from recent literature is the compound's role as a selective inhibitor of certain enzymes involved in neurodegenerative diseases. Preliminary in vitro studies suggest that 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide exhibits high affinity for targets associated with protein misfolding and aggregation, which are hallmark features of conditions such as Alzheimer's and Parkinson's diseases. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate its binding mechanisms.

In the context of oncology, this compound has demonstrated efficacy in preclinical models of solid tumors. Studies indicate that it interferes with cellular signaling pathways critical for tumor growth and metastasis. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential for treating glioblastoma and other brain cancers. Recent pharmacokinetic analyses have shown favorable absorption and distribution profiles, though further optimization is needed to address metabolic stability issues.

The synthesis and structural optimization of 2-(aminomethyl)-N-tert-butyl-2-ethylmorpholine-4-carboxamide have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemistry of the morpholine ring. These advancements are crucial for scaling up production for clinical trials.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research is addressing potential off-target effects and exploring combination therapies to enhance efficacy. The compound's unique chemical structure continues to inspire derivative development, with several analogs now under investigation for improved pharmacological properties.

Looking forward, the research community anticipates that ongoing studies will provide more comprehensive data on the safety and efficacy profiles of this compound. The next phase of research will likely focus on IND-enabling studies and the design of Phase I clinical trials, marking a critical step toward potential therapeutic applications of this intriguing molecule.